Cas no 898761-52-9 (3-(4-Bromophenyl)-2',6'-dimethylpropiophenone)

• Product Name: 3-(4-Bromophenyl)-2',6'-dimethylpropiophenone
• CAS No: 898761-52-9
• MF: C₁₇H₁₇BrO
• MW: 317.220284223557
• MDL: MFCD03843373
• CID: 4719068
• Update Time: 2025-05-22

3-(4-Bromophenyl)-2',6'-dimethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-2',6'-dimethylpropiophenone
• 3-(4-bromophenyl)-1-(2,6-dimethylphenyl)propan-1-one
• 3-(4-Bromophenyl)-2',6'-dimethylpropiophenone

• MDL： MFCD03843373
• Inchi： 1S/C17H17BrO/c1-12-4-3-5-13(2)17(12)16(19)11-8-14-6-9-15(18)10-7-14/h3-7,9-10H,8,11H2,1-2H3
• InChI Key： SSNGFXWZOZWNLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C1C(C)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 284
• Topological Polar Surface Area: 17.1

Additional information on 3-(4-Bromophenyl)-2',6'-dimethylpropiophenone

Research Brief on 3-(4-Bromophenyl)-2',6'-dimethylpropiophenone (CAS: 898761-52-9): Recent Advances and Applications

3-(4-Bromophenyl)-2',6'-dimethylpropiophenone (CAS: 898761-52-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromophenyl and dimethylpropiophenone moieties, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 3-(4-Bromophenyl)-2',6'-dimethylpropiophenone is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of this compound make it a valuable scaffold for designing selective inhibitors. Recent publications have demonstrated its use in the development of compounds that exhibit potent inhibitory activity against specific kinases, such as JAK2 and BTK. These findings underscore the compound's potential as a building block for next-generation therapeutics.

In addition to its applications in kinase inhibitor development, 3-(4-Bromophenyl)-2',6'-dimethylpropiophenone has also been investigated for its anti-inflammatory properties. Studies have shown that derivatives of this compound can modulate key inflammatory pathways, including the NF-κB and MAPK signaling cascades. These effects are attributed to the compound's ability to interact with specific protein targets involved in inflammation. Preclinical data suggest that these derivatives may offer a promising avenue for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of 3-(4-Bromophenyl)-2',6'-dimethylpropiophenone has been further explored in recent research. Advances in synthetic methodologies have enabled the efficient modification of this compound, leading to the creation of diverse analogs with enhanced biological activity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups, thereby expanding the compound's utility in medicinal chemistry. These synthetic innovations have facilitated the rapid generation of compound libraries for high-throughput screening and structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the optimization of 3-(4-Bromophenyl)-2',6'-dimethylpropiophenone-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed to translate these findings into clinically viable drugs. Recent efforts have focused on improving the pharmacokinetic properties of these compounds through structural modifications and formulation strategies. For example, the incorporation of solubilizing groups and the use of prodrug approaches have shown potential in enhancing the compound's therapeutic index.

In conclusion, 3-(4-Bromophenyl)-2',6'-dimethylpropiophenone (CAS: 898761-52-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development and anti-inflammatory therapy highlight its potential to address unmet medical needs. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic properties. As the field advances, this compound is likely to play an increasingly important role in the discovery and development of novel bioactive molecules.